Cas no 773123-91-4 (3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid)

• Product Name: 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid
• CAS No: 773123-91-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5715697
• PubChem ID: 55255099
• Update Time: 2025-06-09

3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid
• SCHEMBL12493955
• AKOS006292219
• 773123-91-4
• 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid
• 3-AMINO-3-(5-FLUORO-2-METHYLPHENYL)PROPANOIC ACID HCL
• 3-AMINO-3-(5-FLUORO-2-METHYLPHENYL)PROPANOICACIDHCL
• EN300-1830282
• Benzenepropanoic acid, β-amino-5-fluoro-2-methyl-

• Inchi： 1S/C10H12FNO2/c1-6-2-3-7(11)4-8(6)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： KWEGJFCSBBDBCJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 324.0±42.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid

Introduction to 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid (CAS No. 773123-91-4)

3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid, identified by the chemical abstracts service number 773123-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a bifunctional structure with both an amino group and a carboxylic acid moiety, is further distinguished by its aromatic ring system substituted with fluorine and a methyl group. The unique combination of these structural features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid consists of a propyl chain with an amino group at the terminal carbon, attached to a phenyl ring that is fluorinated at the 5-position and methylated at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design. The presence of the fluorine atom, in particular, is noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their versatile biological activities. Studies have demonstrated that fluorine atoms can significantly influence the pharmacological properties of molecules by altering their lipophilicity, polarizability, and interactions with biological targets. For instance, the incorporation of a fluorine atom into aromatic rings has been shown to increase the binding affinity of small-molecule drugs to their protein targets, leading to more potent and selective therapeutic effects.

3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its bifunctional nature allows for further derivatization through amide bond formation, enabling the creation of peptidomimetics and other complex molecular architectures. These derivatives have shown promise in preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways and cancer progression.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for neurological disorders. Recent research has highlighted the role of amino acids and their derivatives in modulating neurotransmitter systems. The structural features of 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid, particularly its ability to interact with amino acid transporters and receptors, make it an attractive scaffold for designing novel neuroactive compounds. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of existing treatments for conditions such as Alzheimer's disease and Parkinson's disease, while potentially offering improved efficacy and reduced side effects.

The synthesis of 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid presents unique challenges due to its complex aromatic substitution pattern. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled efficient production scales suitable for both academic research and industrial applications. These advancements have not only facilitated the study of this compound in isolation but also its incorporation into larger drug discovery programs.

In addition to its pharmaceutical applications, 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid has shown potential in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or a component in functional materials. The unique electronic properties conferred by its fluorine substituent also make it a candidate for applications in organic electronics, where such compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells.

The growing interest in 3-amino-3-(5-fluoro-2-methylphenyl)propanoic acid underscores its significance as a building block in modern chemistry. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial development. Its versatility and potential make it a valuable asset for chemists and biologists alike, driving innovation across multiple disciplines.